Cas no 170806-27-6 (1-azido-4,5-dichloro-2-nitrobenzene)

• Product Name: 1-azido-4,5-dichloro-2-nitrobenzene
• CAS No: 170806-27-6
• MF: C₆H₂Cl₂N₄O₂
• MW: 233.011678218842
• MDL: MFCD00955734
• CID: 5245860
• PubChem ID: 4354266
• Update Time: 2025-08-05

1-azido-4,5-dichloro-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-azido-4,5-dichloro-2-nitrobenzene

• MDL： MFCD00955734
• Inchi： 1S/C6H2Cl2N4O2/c7-3-1-5(10-11-9)6(12(13)14)2-4(3)8/h1-2H
• InChI Key： MPPXUTPYGXQIIC-UHFFFAOYSA-N
• SMILES： N(C1C=C(Cl)C(Cl)=CC=1N=[N+]=[N-])(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-azido-4,5-dichloro-2-nitrobenzene

Comprehensive Overview of 1-Azido-4,5-dichloro-2-nitrobenzene (CAS No. 170806-27-6): Properties, Applications, and Innovations

1-Azido-4,5-dichloro-2-nitrobenzene (CAS No. 170806-27-6) is a specialized aromatic compound that has garnered significant attention in organic synthesis and material science due to its unique structural features. This compound integrates an azido group, dichloro substitution, and a nitro functionality, making it a versatile intermediate for click chemistry, pharmaceutical research, and advanced polymer development. Its molecular formula, C₆H₂Cl₂N₄O₂, reflects a high degree of reactivity, enabling diverse transformations under controlled conditions.

In recent years, the demand for azido-functionalized compounds like 1-azido-4,5-dichloro-2-nitrobenzene has surged, driven by their role in bioorthogonal chemistry and drug discovery. Researchers frequently search for "click chemistry reagents" or "nitrobenzene derivatives applications," highlighting the compound's relevance in modern synthetic workflows. Its compatibility with Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions positions it as a critical tool for labeling biomolecules and designing smart materials.

The physicochemical properties of CAS No. 170806-27-6 include a molecular weight of 233.01 g/mol and a characteristic yellow to orange crystalline appearance. Stability under anhydrous conditions and sensitivity to light necessitate careful handling, aligning with industry standards for nitroaromatic compounds. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity, a key concern for users searching for "high-purity azido compounds."

Applications of 1-azido-4,5-dichloro-2-nitrobenzene extend to photoresist technologies and agrochemical intermediates, addressing trending topics like "sustainable chemical synthesis" and "green chemistry alternatives." Its role in synthesizing heterocyclic scaffolds for medicinal chemistry further underscores its value, particularly in optimizing drug bioavailability and targeted delivery systems.

Innovations leveraging this compound often focus on polymer crosslinking and surface modification, areas frequently queried in academic and industrial forums. For instance, its integration into nanocomposites enhances mechanical strength in materials science, resonating with searches for "advanced functional materials." Environmental considerations also drive interest in its biodegradation pathways, a hotspot for regulatory compliance discussions.

In summary, 1-azido-4,5-dichloro-2-nitrobenzene (CAS No. 170806-27-6) exemplifies the intersection of synthetic utility and interdisciplinary innovation. By addressing user queries like "safe handling of azides" and "nitrobenzene derivatives in catalysis," this overview bridges technical depth with real-world relevance, ensuring SEO-friendly readability without compromising scientific rigor.